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Compound of Interest

Compound Name: 2-Acetyl-5-chlorothiophene

Cat. No.: B429048

Technical Support Center: 2-Acetyl-5-
chlorothiophene

This guide provides essential information for the safe handling and storage of 2-Acetyl-5-
chlorothiophene, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the immediate safety concerns when working with 2-Acetyl-5-chlorothiophene?

Al: 2-Acetyl-5-chlorothiophene is classified as acutely toxic if swallowed and can cause
serious eye irritation.[1][2][3] It is crucial to avoid ingestion, and direct contact with eyes.
Standard laboratory safety protocols should be strictly followed.

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: To ensure personal safety, the following PPE is mandatory:

o Eye Protection: Wear safety glasses with side-shields or goggles that conform to European
standard EN 166.[4]

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are recommended.[4]
Always inspect gloves for integrity before use.
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o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4] In case of
potential significant exposure, fire/flame resistant and impervious clothing should be worn.[1]

» Respiratory Protection: If working in a poorly ventilated area or if exposure limits are likely to
be exceeded, a full-face respirator should be used.[1]

Q3: What are the ideal storage conditions for 2-Acetyl-5-chlorothiophene?

A3: The compound should be stored in a tightly sealed container in a dry, cool, and well-
ventilated area.[1][4] Some sources recommend maintaining ambient temperatures below 25°C
and protecting the compound from light and moisture.[5] It should be stored away from
incompatible materials.[6]

Q4: | accidentally spilled a small amount of 2-Acetyl-5-chlorothiophene on the lab bench.
How should I clean it up?

A4: For small spills, you should:

Ensure adequate ventilation and wear your full personal protective equipment (PPE).

Avoid generating dust.[1][4]

Carefully sweep or vacuum the solid material and place it into a suitable, labeled container
for disposal.[4]

Clean the spill area thoroughly.
Q5: What materials are incompatible with 2-Acetyl-5-chlorothiophene?

A5: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents to prevent potentially hazardous reactions.[4]

Q6: How should I dispose of waste 2-Acetyl-5-chlorothiophene?

A6: Disposal must be in accordance with local, state, and federal regulations. The material
should be disposed of in an appropriate treatment and disposal facility.[1] Do not allow the
chemical to enter drains.[1]
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Summary of Physical and Chemical Properties

Property Value

) Solid, off-white to pale yellow crystalline
Physical State

powder[4][5]
Melting Point 43 - 49 °C[2][4]
Boiling Point 117 -118 °C @ 17 mmHg[2]
Flash Point 108 °C[4]
Molecular Formula CeHsCIOS[4]
Molecular Weight 160.62 g/mol [3]

Experimental Workflow: Safe Handling and Storage
Protocol
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Workflow for Safe Handling and Storage of 2-Acetyl-5-chlorothiophene

[Start: Receiving 2-Acety|-5-chlorothiophena

Immediate Action

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.
Protect from light and moisture.

Prepare for Handling:
- Work in a well-ventilated area (fume hood).
- Don appropriate PPE (goggles, gloves, lab coat).

Weighing and Transfer:
- Avoid dust formation.
- Use appropriate tools.

Use in Experiment

Experiment

Spill Cleanup:
- Evacuate non-essential personnel.
- Wear full PPE.
- Contain and collect waste.

Dispose of waste according to regulations.

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 2-Acetyl-5-chlorothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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